Cas no 63489-54-3 (PYRIDINE, 2-CHLORO-3,4,6-TRIFLUORO-)

• Product Name: PYRIDINE, 2-CHLORO-3,4,6-TRIFLUORO-
• CAS No: 63489-54-3
• MF: C₅HClF₃N
• MW: 167.516350507736
• CID: 3519339
• PubChem ID: 85898609
• Update Time: 2025-04-24

PYRIDINE, 2-CHLORO-3,4,6-TRIFLUORO- Chemical and Physical Properties

Names and Identifiers

• PYRIDINE, 2-CHLORO-3,4,6-TRIFLUORO-
• 63489-54-3
• DTXSID501293041
• 2-chloro-3,4,6-trifluoropyridine

• Inchi： 1S/C5HClF3N/c6-5-4(9)2(7)1-3(8)10-5/h1H
• InChI Key： GCOYMCVKRBUHNS-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(F)=CC(F)=C1F

Computed Properties

• Exact Mass: 166.9749612Da
• Monoisotopic Mass: 166.9749612Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9Ų

Additional information on PYRIDINE, 2-CHLORO-3,4,6-TRIFLUORO-

2-Chloro-3,4,6-Trifluoropyridine (CAS No. 63489-54-3)

2-Chloro-3,4,6-Trifluoropyridine, also known by its CAS number 63489-54-3, is a highly fluorinated pyridine derivative with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a chlorine atom at the 2-position and fluorine atoms at the 3, 4, and 6 positions of the pyridine ring. The presence of multiple electronegative substituents makes this compound highly reactive and versatile in chemical reactions.

Recent studies have highlighted the importance of 2-chloro-3,4,6-trifluoropyridine in the development of advanced materials. For instance, researchers have explored its potential as a precursor for synthesizing novel fluorinated aromatic compounds with enhanced electronic properties. These compounds are particularly valuable in the field of organic electronics due to their ability to modulate charge transport characteristics in devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The fluorination pattern in CAS No. 63489-54-3 allows for precise control over the electronic structure of resulting materials, making it a cornerstone in material design.

In addition to its role in materials science, 2-chloro-3,4,6-trifluoropyridine has also found applications in medicinal chemistry. The compound serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. Its ability to undergo various nucleophilic substitution reactions makes it a valuable building block for constructing complex molecular architectures. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, enabling the production of high-purity derivatives that meet stringent pharmaceutical standards.

The synthesis of CAS No. 63489-54-3 typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and product quality. One common approach involves the chlorination of a trifluoropyridine derivative under specific conditions to introduce the chlorine substituent at the desired position. This process often requires specialized catalysts and inert atmospheres to prevent unwanted side reactions. Researchers have recently explored green chemistry approaches to optimize this synthesis pathway, reducing environmental impact while maintaining product quality.

The physical properties of 2-chloro-3,4,6-trifluoropyridine are also noteworthy. Its high melting point and thermal stability make it suitable for use in high-temperature applications. Furthermore, its solubility characteristics allow for easy incorporation into various solvent systems, facilitating its use in both laboratory-scale experiments and industrial processes.

In conclusion, CAS No. 63489-54-3, or 2-chloro-3,4,6-trifluoropyridine, stands as a critical compound in modern chemistry due to its unique structure and versatile reactivity. Its applications span across materials science and medicinal chemistry, with ongoing research continuously uncovering new potential uses. As advancements in synthetic methodologies and material characterization techniques continue to evolve, this compound is poised to play an even more significant role in driving innovation across various industries.